3-[2-(dipropylamino)-2-oxoethyl]-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 3-[2-(dipropylamino)-2-oxoethyl]-5-methyl-4-oxothieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C16H22N4O3S/c1-4-6-19(7-5-2)11(21)8-20-9-18-15-12(16(20)23)10(3)13(24-15)14(17)22/h9H,4-8H2,1-3H3,(H2,17,22)
• InChI Key: NTRKLGUWEFTBML-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)CN1C=NC2=C(C1=O)C(=C(S2)C(=O)N)C
• Molecular Formula: C16H22N4O3S
• Molecular Weight: 350.4 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidine derivatives typically involves the use of substituted benzylchlorides and chloroacetic acid to obtain novel derivatives, as demonstrated in a study by Kolisnyk et al. (2015). The structures of these compounds are confirmed through techniques such as 1H NMR spectral data and elemental analysis (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidine derivatives, including 3-[2-(dipropylamino)-2-oxoethyl]-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide, can be characterized using NMR spectroscopy. Key features of the structure include signals of the amino group, methyl group, and carboxamide NH group, as indicated in the spectral data (Kolisnyk et al., 2015).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidine derivatives undergo various chemical reactions, including cyclization and nucleophilic substitution. These reactions are integral to their synthesis and lead to the formation of compounds with potential pharmacological activities (Kolisnyk et al., 2015).

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Thieno[2,3-d]pyrimidines have been studied for their potential in heterocyclic chemistry, focusing on their synthesis and structural modifications. These compounds are synthesized through various chemical reactions, providing a foundation for further chemical and biological studies. For instance, the conversion of 5-aminothieno[2,3-d]pyrimidine-6-carboxamides into thieno[2,3-d:4,5-d′]dipyrimidines highlights the versatility of these compounds in creating more complex heterocycles (Clark & Hitiris, 1984).

Antimicrobial Activity

Thienopyrimidine derivatives have been evaluated for their antimicrobial properties. Research into 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides demonstrates significant antimicrobial activity against various strains, indicating their potential as antimicrobial agents (Kolisnyk et al., 2015).

Chemical Reactions and Transformations

Studies on the chemical reactions and transformations of thienopyrimidine compounds provide insights into their reactivity and potential applications in synthesis. The exploration of reactions involving 6-unsubstituted 3,4-dihydropyrimidin-2(1H)-ones and the conversion into 2-(arylamino)pyrimidines showcase the chemical flexibility and utility of thienopyrimidine derivatives in creating diverse chemical structures (Terentjeva et al., 2013).

Biological Evaluation and SAR Studies

The synthesis and biological evaluation of novel 6-oxo-pyridine-3-carboxamide derivatives, including studies on their antimicrobial and antifungal activities, illustrate the potential of thienopyrimidine derivatives in medicinal chemistry. These compounds have been tested against various bacterial and fungal strains, showing promising results that could lead to new therapeutic agents (El-Sehrawi et al., 2015).